Cas no 1016315-12-0 (5-(Benzyloxy)-2-chloroquinoline)

• Product Name: 5-(Benzyloxy)-2-chloroquinoline
• CAS No: 1016315-12-0
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• CID: 1029719
• Update Time: 2025-05-24

5-(Benzyloxy)-2-chloroquinoline Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-2-chloroquinoline
• 2-chloro-5-phenylmethoxyquinoline
• 2-Chloro-5-(phenylmethoxy)quinoline

• Inchi： 1S/C16H12ClNO/c17-16-10-9-13-14(18-16)7-4-8-15(13)19-11-12-5-2-1-3-6-12/h1-10H,11H2
• InChI Key： HITLHUWQHZDRMQ-UHFFFAOYSA-N
• SMILES： N1=C2C(C(OCC3=CC=CC=C3)=CC=C2)=CC=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

5-(Benzyloxy)-2-chloroquinoline Security Information

• Storage Condition：2-8°C

Additional information on 5-(Benzyloxy)-2-chloroquinoline

Comprehensive Overview of 5-(Benzyloxy)-2-chloroquinoline (CAS No. 1016315-12-0): Properties, Applications, and Research Insights

5-(Benzyloxy)-2-chloroquinoline (CAS No. 1016315-12-0) is a specialized organic compound belonging to the quinoline derivatives family. Its molecular structure combines a chloroquinoline core with a benzyloxy substituent, making it a valuable intermediate in pharmaceutical and material science research. The compound's unique chemical properties, such as its moderate polarity and stability under ambient conditions, have attracted significant attention from researchers exploring drug discovery, catalysis, and fluorescent probes.

In recent years, the demand for quinoline-based compounds has surged due to their versatility in medicinal chemistry. 5-(Benzyloxy)-2-chloroquinoline is frequently cited in studies investigating kinase inhibitors and antimicrobial agents, aligning with the growing interest in targeted therapies and antibiotic resistance solutions. Researchers often search for "CAS 1016315-12-0 solubility" or "synthetic routes for 5-(Benzyloxy)-2-chloroquinoline," reflecting its practical challenges in laboratory applications.

The compound's spectroscopic properties (e.g., UV-Vis absorption at ~320 nm) make it suitable for photophysical studies, a hotspot in organic electronics and sensor development. Its benzyl-protected hydroxyl group also offers strategic advantages in multi-step synthesis, a topic frequently queried in academic forums. Notably, 1016315-12-0 has been referenced in patents related to OLED materials, connecting it to the booming renewable energy sector.

From a regulatory perspective, 5-(Benzyloxy)-2-chloroquinoline is classified as a non-hazardous research chemical under standard handling conditions. However, users often seek "safe storage guidelines for CAS 1016315-12-0" or "compatibility with common reagents," emphasizing the need for precise technical documentation. Analytical data, including HPLC purity profiles and NMR spectral peaks, are critical for quality verification—a recurring theme in supplier evaluations.

Emerging trends link this compound to cancer research, particularly in angiogenesis inhibition studies. Its structural similarity to known VEGFR-2 inhibitors has spurred investigations into structure-activity relationships (SAR). These applications resonate with current searches like "quinoline derivatives in oncology" or "1016315-12-0 biological activity," demonstrating its relevance to precision medicine advancements.

In industrial contexts, 1016315-12-0 serves as a precursor for high-value fine chemicals. Manufacturers prioritize "scalable synthesis of 5-(Benzyloxy)-2-chloroquinoline" and "cost-effective purification methods," reflecting economic considerations in process chemistry. The compound's crystallization behavior and thermal stability (decomposition >200°C) further influence its adoption in batch production workflows.

To address environmental concerns, recent publications explore green chemistry approaches for synthesizing chloroquinoline derivatives. Water-mediated reactions and catalytic benzylation techniques are gaining traction, coinciding with searches for "eco-friendly quinoline synthesis." This aligns with global initiatives promoting sustainable laboratory practices.

In summary, 5-(Benzyloxy)-2-chloroquinoline (CAS 1016315-12-0) exemplifies the intersection of fundamental research and applied science. Its dual role in life sciences and advanced materials ensures continued relevance, while evolving synthetic methodologies address both performance and sustainability demands. For researchers navigating heterocyclic chemistry or medicinal design, this compound remains a strategically important building block.